3-(5-p-Tolyl-isoxazol-3-yl)-benzoic acid methyl ester

• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol
• IUPAC Name: methyl 3-[5-(4-methylphenyl)-1,2-oxazol-3-yl]benzoate
• InChI: InChI=1S/C18H15NO3/c1-12-6-8-13(9-7-12)17-11-16(19-22-17)14-4-3-5-15(10-14)18(20)21-2/h3-11H,1-2H3
• InChI Key: JMUAOSVLRSPSLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NO2)C3=CC(=CC=C3)C(=O)OC

Description

3-(5-p-Tolyl-isoxazol-3-yl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C18H15NO3 and its molecular weight is 293.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 25 ml round flask, 1.9 g (8.9 mmol) of 3-[chloro-(hydroxyimino)-methyl]-benzoic acid methyl ester and 1.03 g (8.9 mmol) of 1-ethynyl-4-methyl-benzene are dissolved in 12 ml of CHCl3 at 0° C. To this solution, 36 μl (0.4 mmol, 0.05 eq.) of pyridine and subsequently 1.24 ml (8.9 mmol) of triethyl amine are added and the mixture is stirred under warming to room temperature for 2 h. Then, the mixture is poured onto water, extracted twice with CH2Cl2, the organic layers are dried with brine and Na2SO4 and then concentrated. Chromatographic purification (250 g SiO2; gradient elution, eluent: hexane/ethyl acetate 95:5→9:1) yields the title compound as a white solid. Mass spectrum: m/z (M+H)+: 294.2